![molecular formula C12H22N2O2 B2381414 Tert-butyl 7-(aminomethyl)-4-azaspiro[2.4]heptane-4-carboxylate CAS No. 1784525-84-3](/img/structure/B2381414.png)
Tert-butyl 7-(aminomethyl)-4-azaspiro[2.4]heptane-4-carboxylate
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Description
Tert-butyl 7-(aminomethyl)-4-azaspiro[2.4]heptane-4-carboxylate is a chemical compound with the molecular formula C12H22N2O2 .
Synthesis Analysis
The synthesis of this compound involves several steps. In one of the steps, the carbonyl group of the lactam of the compound of formula 13 is reduced to methylene under the action of a reducing agent to obtain the compound of formula 14, which is an intermediate in the synthesis of sitafloxacin .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro[2.4]heptane core, which is a seven-membered ring with two bridgehead carbon atoms connected to a common atom .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 226.32 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and ensuring good ventilation .
properties
IUPAC Name |
tert-butyl 7-(aminomethyl)-4-azaspiro[2.4]heptane-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-4-9(8-13)12(14)5-6-12/h9H,4-8,13H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVVGHEDRHRKRSN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C12CC2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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